N-(1-(1-(2,3-dimethylphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-(p-tolyloxy)acetamide

• IUPAC Name: N-[2-[1-(2,3-dimethylphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]-5-methylpyrazol-3-yl]-2-(4-methylphenoxy)acetamide
• InChI: InChI=1S/C26H25N7O3/c1-15-8-10-19(11-9-15)36-14-23(34)28-22-12-17(3)31-33(22)26-29-24-20(25(35)30-26)13-27-32(24)21-7-5-6-16(2)18(21)4/h5-13H,14H2,1-4H3,(H,28,34)(H,29,30,35)
• InChI Key: FSQKUSOIFIRRSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)NC2=CC(=NN2C3=NC4=C(C=NN4C5=CC=CC(=C5C)C)C(=O)N3)C
• Molecular Formula: C26H25N7O3
• Molecular Weight: 483.5 g/mol

Description

N-(1-(1-(2,3-dimethylphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-(p-tolyloxy)acetamide is a useful research compound. Its molecular formula is C26H25N7O3 and its molecular weight is 483.532. The purity is usually 95%.
BenchChem offers high-quality N-(1-(1-(2,3-dimethylphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-(p-tolyloxy)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1-(1-(2,3-dimethylphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-(p-tolyloxy)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

Novel Heterocyclic Derivatives : Research into related pyrazolo[3,4-d]pyrimidin derivatives has led to the development of new heterocyclic compounds with significant antimicrobial and anticancer activities. These compounds are synthesized through various chemical reactions and evaluated in vitro for their biological efficacy against different cancer cell lines and microbial strains, highlighting their potential in drug discovery and development (Rahmouni et al., 2014).

Imaging and Diagnostic Applications

Radioligands for PET Imaging : Certain pyrazolo[1,5-a]pyrimidineacetamides have been identified as selective ligands for imaging translocator proteins (TSPOs) using positron emission tomography (PET). These ligands, including derivatives designed with fluorine atoms for labeling, provide valuable tools for in vivo imaging of neuroinflammation and other pathological conditions, offering insights into disease mechanisms and potential therapeutic targets (Dollé et al., 2008).

Anticancer and Antimicrobial Potentials

Anticancer Activity : A series of pyrazolo[3,4-d]pyrimidine derivatives has been synthesized, with some showing promising in vitro antitumor activities against human breast adenocarcinoma cell lines. These studies indicate the potential of these compounds as lead molecules for the development of new anticancer therapies (El-Morsy et al., 2017).

Antimicrobial Properties : The synthesis of new heterocycles incorporating the pyrazolo[3,4-d]pyrimidin moiety has also been explored, with some compounds exhibiting significant antimicrobial activity. This research underscores the versatility of pyrazolo[3,4-d]pyrimidin derivatives in developing agents against various bacterial and fungal infections (Bondock et al., 2008).